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Compound of Interest

Compound Name: Thelin

Cat. No.: B1680989 Get Quote

The term "Thelin" is associated with multiple products, including recycling services and hearth

appliances. However, within the context of research, drug development, and laboratory

settings, "Thelin" is a brand name for the compound Sitaxentan sodium and is also

phonetically similar to "Theelin," a historical brand name for Estrone. This guide provides

detailed disposal procedures for these two distinct chemical compounds to ensure the safety of

laboratory personnel and environmental protection.

Proper Disposal of Estrone (Theelin)
Estrone is a naturally occurring estrogenic hormone. It is classified as a suspected carcinogen

and may damage fertility or the unborn child.[1] Proper handling and disposal are critical.

Estrone: Key Data
Property Value Reference

CAS Number 53-16-7 [1]

Molecular Formula C₁₈H₂₂O₂

Hazard Class

Carcinogenicity (Category 2),

Reproductive Toxicity

(Category 1A)

[1]

Primary Disposal Route
Incineration via a licensed

disposal company
[1]
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Experimental Protocols for Disposal
Disposal of Estrone must adhere to strict protocols to mitigate health risks and environmental

contamination. Waste must be disposed of in accordance with federal, state, and local

environmental control regulations.[2][3]

Step-by-Step Disposal Protocol:

Personal Protective Equipment (PPE): Before handling Estrone waste, ensure appropriate

PPE is worn, including chemical-resistant gloves, a lab coat, and safety glasses with side

shields.[1]

Waste Segregation & Collection:

Solid Waste: Collect all solid Estrone waste, including unused powder, contaminated PPE

(gloves, weigh boats), and spill cleanup materials, in a dedicated, clearly labeled

hazardous waste container.[4] The container must be marked with "Hazardous Waste," the

full chemical name "Estrone," and its associated hazards.[1]

Liquid Waste: Collect solutions containing Estrone in a separate, leak-proof, and

chemically compatible hazardous waste container. Do not mix with other waste streams.

Sharps Waste: Any sharps contaminated with Estrone (e.g., needles, pipette tips) must be

placed in a designated sharps container that is also labeled as hazardous chemical waste.

Container Management:

Keep all hazardous waste containers securely closed except when adding waste.

Use secondary containment for all liquid hazardous waste containers to prevent spills.

Storage Pending Disposal:

Store hazardous waste containers in a designated, well-ventilated, and secure area away

from incompatible materials.[4] The storage area should be locked or otherwise

inaccessible to unauthorized personnel.[3][4]

Arranging for Disposal:
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Contact your institution's Environmental Health & Safety (EHS) department or a licensed

chemical waste disposal company to arrange for pickup and disposal.[1]

Provide the disposal company with the Safety Data Sheet (SDS) for Estrone.

Never dispose of Estrone down the drain or in the regular trash.[5]

Proper Disposal of Sitaxentan Sodium (Thelin)
Sitaxentan sodium is an endothelin receptor antagonist. It is harmful if swallowed and very

toxic to aquatic life with long-lasting effects.[6]

Sitaxentan Sodium: Key Data
Property Value Reference

CAS Number 210421-74-2 [6]

Molecular Formula C₁₈H₁₄ClN₂NaO₆S₂ [6]

Hazard Class

Acute Toxicity, Oral (Category

4); Acute & Chronic Aquatic

Toxicity (Category 1)

[6]

Primary Disposal Route
Incineration via an approved

waste disposal plant
[6]

Experimental Protocols for Disposal
The primary directive for Sitaxentan sodium disposal is to avoid release to the environment and

to dispose of the contents and container at an approved waste disposal plant.[6]

Step-by-Step Disposal Protocol:

Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, a lab coat,

and eye protection, when handling Sitaxentan sodium waste.

Waste Segregation & Collection:
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Solid Waste: Collect all solid waste, including residual powder and contaminated items, in

a designated hazardous waste container.

Liquid Waste: Collect all liquid waste containing Sitaxentan sodium in a separate, leak-

proof, and chemically compatible hazardous waste container. Label it clearly.

Spills: In case of a spill, collect the spillage to prevent environmental release.[6] Pick up

the material mechanically or absorb it with an inert material and place it into the hazardous

waste container.[7]

Container Management:

All waste containers must be clearly labeled with "Hazardous Waste," the chemical name

"Sitaxentan sodium," and the associated hazards ("Harmful if Swallowed," "Toxic to

Aquatic Life").[6]

Keep containers tightly sealed when not in use.

Storage Pending Disposal:

Store waste containers in a designated, secure, and well-ventilated area.

Arranging for Disposal:

Follow your institution's procedures for hazardous waste disposal by contacting the EHS

office or an approved contractor.

While one SDS suggests smaller quantities can be disposed of with household waste, this

is not recommended for a laboratory or research setting due to the high aquatic toxicity.

Disposal must be made according to official regulations.[7]

Visualizing the Disposal Workflow
To ensure clarity and procedural adherence, the following diagrams illustrate the decision-

making and operational workflows for chemical waste disposal.
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Initial Assessment

Identify 'Thelin' Compound

Is it Estrone (Theelin)?

Is it Sitaxentan Sodium?

No

Follow Estrone
Disposal Protocol

Yes

Compound Unidentified
Consult SDS/EHS

No

Follow Sitaxentan Sodium
Disposal Protocol

Yes

Click to download full resolution via product page

Caption: Decision workflow for identifying the correct "Thelin" disposal protocol.
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Start: Chemical Waste Generated

1. Don Appropriate PPE

2. Segregate Waste
(Solid, Liquid, Sharps)

3. Label Hazardous Waste Container

4. Store in Secure, Designated Area

5. Arrange Pickup via EHS/
Licensed Contractor

End: Waste Disposed

Click to download full resolution via product page

Caption: General workflow for hazardous chemical waste disposal in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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